Cas no 1314721-71-5 (1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314721-71-5
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 5917319
• PubChem ID: 83744836
• Update Time: 2025-10-29

1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(5-bromo-2-chlorophenyl)-
• 1314721-71-5
• EN300-1912092

• Inchi： 1S/C10H8BrClO2/c11-6-1-2-8(12)7(5-6)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： WNICECKKTZFPIZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC=C2Cl)(C(O)=O)CC1

Computed Properties

• Exact Mass: 273.93962g/mol
• Monoisotopic Mass: 273.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.763±0.06 g/cm3(Predicted)
• Boiling Point: 395.0±42.0 °C(Predicted)
• pka: 3.81±0.20(Predicted)

Additional information on 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314721-71-5)

1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314721-71-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and halogen-substituted phenyl ring, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the bromo and chloro substituents, contribute to its reactivity and potential applications in drug discovery and material science.

The growing interest in halogenated aromatic compounds like 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid stems from their versatility in cross-coupling reactions, a topic frequently searched in academic and industrial circles. Researchers often explore how such compounds can be leveraged in Suzuki-Miyaura or Buchwald-Hartwig reactions to create complex architectures for targeted therapeutics. This aligns with current trends in precision medicine, where tailored molecular designs are paramount.

From a synthetic chemistry perspective, the cyclopropane ring in this compound introduces steric constraints that can influence conformational stability—a hot topic in computational chemistry forums. Users frequently search for "impact of cyclopropane on drug bioavailability" or "halogen effects in medicinal chemistry," reflecting the compound's relevance. CAS No. 1314721-71-5 is also cited in patents related to kinase inhibitors, underscoring its role in oncology research.

Environmental and green chemistry considerations are another angle tied to this compound. With increasing searches for "sustainable halogenation methods," the synthesis of 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid is being reevaluated to minimize waste. Innovations like catalytic bromination or solvent-free reactions are gaining traction, addressing both efficiency and ecological concerns.

Analytical challenges associated with this compound, such as HPLC purification or NMR characterization, are frequently discussed in technical forums. The presence of both bromine and chlorine atoms creates distinct spectroscopic signatures, making it a case study for advanced structural elucidation techniques. These aspects are critical for quality control in large-scale production.

In summary, 1-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314721-71-5) exemplifies the intersection of synthetic utility and modern research demands. Its applications span drug development, material science, and methodology innovation, resonating with today's scientific priorities. As interest in halogenated building blocks and ring-strained systems grows, this compound will likely remain a focal point in interdisciplinary studies.